Cas no 1152878-66-4 (3-(6-Methyl-1H-indol-1-yl)propan-1-amine)

• Product Name: 3-(6-Methyl-1H-indol-1-yl)propan-1-amine
• CAS No: 1152878-66-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD11105942
• CID: 4780465
• Update Time: 2025-06-09

3-(6-Methyl-1H-indol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-1H-indol-1-yl)propan-1-amine
• 3-(6-Methyl-1H-indol-1-yl)propan-1-amine

• MDL： MFCD11105942
• Inchi： 1S/C12H16N2/c1-10-3-4-11-5-8-14(7-2-6-13)12(11)9-10/h3-5,8-9H,2,6-7,13H2,1H3
• InChI Key： JKCFEDTWXBYOSN-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC(C)=CC1=2)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 1.7
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(6-Methyl-1H-indol-1-yl)propan-1-amine

Research Brief on 3-(6-Methyl-1H-indol-1-yl)propan-1-amine (CAS: 1152878-66-4): Recent Advances and Applications

The compound 3-(6-Methyl-1H-indol-1-yl)propan-1-amine (CAS: 1152878-66-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 3-(6-Methyl-1H-indol-1-yl)propan-1-amine as a key intermediate in the synthesis of novel indole-based compounds. Indole derivatives are well-known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 6-methyl group and the propan-1-amine side chain in this compound has been shown to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its application in the development of serotonin receptor modulators. Serotonin receptors play a critical role in various neurological and psychiatric disorders, and the structural features of 3-(6-Methyl-1H-indol-1-yl)propan-1-amine make it a suitable scaffold for designing selective ligands. Recent in vitro and in vivo studies have demonstrated its potential efficacy in modulating serotoninergic pathways, with implications for the treatment of depression, anxiety, and other mood disorders.

In addition to its neurological applications, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(6-Methyl-1H-indol-1-yl)propan-1-amine exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for developing new antibiotics.

Another area of interest is the compound's role in cancer research. Preliminary studies have indicated that 3-(6-Methyl-1H-indol-1-yl)propan-1-amine can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell cycle regulation. Researchers are particularly interested in its potential to synergize with existing chemotherapeutic agents, thereby enhancing their efficacy and reducing side effects.

The synthesis of 3-(6-Methyl-1H-indol-1-yl)propan-1-amine has also seen methodological improvements. A recent publication in Organic Letters described a novel, high-yield synthetic route that utilizes catalytic hydrogenation and selective alkylation, significantly reducing the production costs and environmental impact compared to traditional methods. This advancement is expected to facilitate larger-scale production and further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. However, the growing body of research underscores the potential of 3-(6-Methyl-1H-indol-1-yl)propan-1-amine as a versatile scaffold in drug discovery.

In conclusion, 3-(6-Methyl-1H-indol-1-yl)propan-1-amine (CAS: 1152878-66-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and recent synthetic advancements position it as a valuable candidate for further exploration in therapeutic development. Future research should focus on optimizing its pharmacological properties and elucidating its mechanisms of action to unlock its full potential in addressing unmet medical needs.